Acenaphthylene Acenaphthylene Acenaphthylene is a colorless crystalline solid. Insoluble in water. Used in dye synthesis, insecticides, fungicides, and in the manufacture of plastics.
Acenaphthylene is a ortho- and peri-fused tricyclic hydrocarbon that occurs in coal tar. It is an ortho- and peri-fused polycyclic arene, a member of acenaphthylenes and an ortho- and peri-fused tricyclic hydrocarbon.
Brand Name: Vulcanchem
CAS No.: 208-96-8
VCID: VC0141429
InChI: InChI=1S/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8H
SMILES: C1=CC2=C3C(=C1)C=CC3=CC=C2
Molecular Formula: C12H8
Molecular Weight: 152.19 g/mol

Acenaphthylene

CAS No.: 208-96-8

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VCID: VC0141429

Molecular Formula: C12H8

Molecular Weight: 152.19 g/mol

Acenaphthylene - 208-96-8

CAS No. 208-96-8
Product Name Acenaphthylene
Molecular Formula C12H8
Molecular Weight 152.19 g/mol
IUPAC Name acenaphthylene
Standard InChI InChI=1S/C12H8/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-8H
Standard InChIKey HXGDTGSAIMULJN-UHFFFAOYSA-N
SMILES C1=CC2=C3C(=C1)C=CC3=CC=C2
Canonical SMILES C1=CC2=C3C(=C1)C=CC3=CC=C2
Boiling Point 509 to 527 °F at 760 mm Hg (NTP, 1992)
280.0 °C
280 °C
Colorform Yellow needles
Colorless crystalline solid
Prisms from ether and plates from alcohol
Density 0.8988 at 61 °F (NTP, 1992)
0.8987 g/cu cm at 16 °C
Flash Point 122.0 °C (251.6 °F) - closed cup
Melting Point 200.3 to 202.1 °F (NTP, 1992)
92.5 °C
89.4 °C
Physical Description Acenaphthylene is a colorless crystalline solid. Insoluble in water. Used in dye synthesis, insecticides, fungicides, and in the manufacture of plastics.
Description Acenaphthylene is a colorless crystalline solid. Insoluble in water. Used in dye synthesis, insecticides, fungicides, and in the manufacture of plastics.
Acenaphthylene is a ortho- and peri-fused tricyclic hydrocarbon that occurs in coal tar. It is an ortho- and peri-fused polycyclic arene, a member of acenaphthylenes and an ortho- and peri-fused tricyclic hydrocarbon.
Shelf Life Stable under recommended storage conditions.
Solubility Insoluble (NTP, 1992)
1.06e-04 M
In water, 3.93 mg/L at 25 °C
In water, 9 mg/L at 25 °C (OECD Guideline 105)
Very soluble in ethanol, ether, benzene; slightly soluble in chloroform
Synonyms Cyclopenta[de]naphthalene; NSC 59821; Acenaphthyene;
Vapor Pressure 0.01 mmHg
0.0048 mm Hg at 25 °C
PubChem Compound 9161
Last Modified Nov 11 2021
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